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Compound of Interest

2-Chloro-3',4"-
Compound Name:

dihydroxyacetophenone

Cat. No.: B119122

An In-depth Technical Guide to 2-Chloro-3',4'-dihydroxyacetophenone

For researchers, scientists, and drug development professionals, 2-Chloro-3',4'-
dihydroxyacetophenone is a significant chemical intermediate. This guide provides a
comprehensive overview of its molecular structure, chemical properties, synthesis, and
applications, with a focus on technical details and experimental protocols.

Molecular Structure and Chemical Formula

2-Chloro-3',4'-dihydroxyacetophenone, an alpha-chloroketone and a member of the
acetophenone family, is an aromatic ketone.[1][2] Its structure consists of a dihydroxyphenyl
group attached to a chloroacetyl group.

Molecular Formula: CsH7CIlOs[1][3][4][5]
IUPAC Name: 2-chloro-1-(3,4-dihydroxyphenyl)ethanone[2][4][6]
SMILES: O=C(CCl)clccc(O)c(O)cl[4]

INChl Key: LWTJEJCZIFZKEL-UHFFFAOYSA-N[4][7]

Physicochemical Properties
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The key quantitative data for 2-Chloro-3',4'-dihydroxyacetophenone are summarized in the
table below for easy reference and comparison.

Property Value Citations

Molecular Weight 186.59 g/mol [11[31[5]

Off-white to brown or gray
Appearance _ [L1[31[71[8]
solid/powder

Melting Point 173-176 °C [11[31[8]

Boiling Point 418.7+£35.0 °C (Predicted) [8]

Soluble in DMSO and

Solubility methanol. Limited solubility in [L][61[719]
water.
CAS Number 99-40-1 [11[3114]

Applications in Research and Development

2-Chloro-3',4'-dihydroxyacetophenone is a versatile intermediate primarily used in the
synthesis of more complex molecules.[3]

e Pharmaceutical Synthesis: It serves as a crucial building block for various pharmaceuticals.
[3][7] It is an intermediate in the synthesis of styptic agents like adrenobazone and other
guasi-adrenaline drugs.[1][9] It is also used in the preparation of COX-2 inhibitors and
sulfonamides.[10]

e Agrochemicals and Dyes: The compound is a precursor in the development of
agrochemicals and dyes.[3]

o Antioxidant Research: It is studied for its antioxidant properties, which makes it a person of
interest in formulations aimed at mitigating oxidative stress.[3]

o Cosmetics: The compound is incorporated into skincare products for its potential skin-
brightening effects.[3]
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Experimental Protocols
Synthesis of 2-Chloro-3',4'-dihydroxyacetophenone

A common method for the synthesis of 2-Chloro-3',4'-dihydroxyacetophenone involves the
Friedel-Crafts acylation of catechol (1,2-dihydroxybenzene).

Materials:

o Catechol (Pyrocatechol)

Chloroacetyl chloride

Dilute hydrochloric acid

Dilute acetic acid

Activated charcoal

Protocol:

» To a reaction vessel, add catechol.[1]

o Slowly add chloroacetyl chloride to the catechol.[1][11] The mixture is carefully heated to
initiate the reaction, which is evidenced by the evolution of hydrogen chloride gas.[11]

 Allow the reaction to proceed to completion.[1][11]

» After the reaction is complete, carefully quench the reaction mixture with a dilute solution of
hydrochloric acid at a temperature of 5-10 °C.[1]

 Stir the mixture at room temperature for 2-3 hours, which should result in the precipitation of
the crude product.[1]

e Collect the solid product by filtration and wash it with water.[1]

 For purification, suspend the crude solid in dilute acetic acid and heat until it is completely
dissolved.[1]
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e Add a small amount of activated charcoal to the hot solution to decolorize it. Stir for
approximately 30 minutes and then perform a hot filtration to remove the charcoal.[1][11]

 Allow the filtrate to cool, which will cause the purified 2-Chloro-3',4'-
dihydroxyacetophenone to precipitate as colorless needles.[1][11]

e Collect the purified product by filtration, wash with water, and dry. The expected melting point
of the final product is around 173-177 °C.[1][11]

Synthetic Pathway Visualization

The following diagram illustrates the use of 2-Chloro-3',4'-dihydroxyacetophenone as an
intermediate in a multi-step synthesis to produce 2-amino-3',4'-dihydroxyacetophenone
hydrochloride, a process relevant to drug development professionals.[12]

Sodium Azide (NaNs) 2-Azido-3'4'- 1. 10% Palladium on Carbon (Pd/C) 2-Amino-3',4'-
Sodium lodide (Nal) ———>>| dihydroxyacetophenone Hydrogen Gas (Hz) —> dihydroxyacetophenone
in Acetone, Reflux (Intermediate) 2. Concentrated HCI in Methanol Hydrochloride (Final Product)

2-Chloro-3',4'-
dihydroxyacetophenone

Click to download full resolution via product page

Caption: Synthesis of 2-amino-3',4'-dihydroxyacetophenone hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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